Cas no 2228682-71-9 (3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanal)

• Product Name: 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanal
• CAS No: 2228682-71-9
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5787616
• PubChem ID: 165778819
• Update Time: 2023-12-26

3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2228682-71-9
• 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanal
• EN300-1801307

• Inchi： 1S/C9H14N2O2/c1-7-8(5-4-6-12)9(13-3)11(2)10-7/h6H,4-5H2,1-3H3
• InChI Key： FPGWQBBSYMLXKA-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(C)=NN1C)CCC=O

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 44.1Ų